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Compound of Interest

Compound Name: Methyl chloroacetate

Cat. No.: B146722 Get Quote

This guide provides comprehensive safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Methyl Chloroacetate.

Adherence to these procedures is critical for ensuring personal safety and minimizing

environmental risk. Methyl chloroacetate is a flammable liquid and vapor that is toxic if

swallowed, inhaled, or in contact with skin, and causes serious eye damage.[1][2][3]

Hazard Identification and Classification
Understanding the specific hazards associated with Methyl Chloroacetate is the first step in

safe handling. The substance is classified under the Globally Harmonized System (GHS) with

the following primary hazards.[1][2]
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Hazard Classification GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour[1][2]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1][2]

Acute Toxicity, Dermal Fatal
H310: Fatal in contact with

skin[3]

Serious Eye Damage Category 1
H318: Causes serious eye

damage[1][2]

Skin Irritation Category 2
H315: Causes skin irritation[1]

[4]

Respiratory Irritation Category 3
H335: May cause respiratory

irritation[2]

Aquatic Hazard Acute, Category 1
H400: Very toxic to aquatic

life[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is mandatory to prevent exposure. The following equipment

must be used when handling Methyl Chloroacetate.[5][6] Workplace controls, such as fume

hoods and proper ventilation, should always be the primary line of defense.[7]
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Body Part Required Protection
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Wear indirect-vent, impact-

and splash-resistant goggles

conforming to EN166 or

NIOSH standards.[4][7] A face

shield should be worn over

goggles for maximum

protection.[7][8] Contact lenses

should not be worn.[7]

Hands Chemical-Resistant Gloves

Handle with gloves inspected

prior to use.[4] Nitrile or butyl

rubber gloves are

recommended.[5] Use a

proper glove removal

technique to avoid skin contact

and dispose of contaminated

gloves immediately after use.

[4]

Body Chemical-Resistant Clothing

Wear a lab coat, impervious

clothing, or a complete suit

protecting against chemicals.

[4][8] Flame-retardant and

antistatic protective clothing is

recommended.[2][8] Ensure

shoes cover the entire foot.[9]

Respiratory Respirator

Work in a well-ventilated area

or under a chemical fume hood

to avoid inhalation of vapors.

[2][5] If ventilation is

inadequate or exposure limits

may be exceeded, use a

MSHA/NIOSH-approved

supplied-air respirator with a

full facepiece.[4][7]
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Operational Plan: Safe Handling Protocol
Follow this step-by-step procedure for the routine handling of Methyl Chloroacetate to

minimize risk.

Preparation:

Ensure an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[7][10]

Work exclusively within a certified chemical fume hood.[2]

Clear the work area of all incompatible materials, such as oxidizing agents, strong acids,

strong bases, and reducing agents.[7]

Remove all potential ignition sources, including open flames, sparks, and hot surfaces.[2]

[7] Use explosion-proof electrical and ventilating equipment.[1][2]

Handling the Chemical:

Ground and bond the container and receiving equipment to prevent static discharge.[1][8]

Use only non-sparking tools.[1][2]

When transferring the liquid, do so carefully to avoid splashes and the generation of

aerosols.[2]

Keep the container tightly closed when not in use.[1][2]

Post-Handling:

Wash hands and any potentially exposed skin thoroughly with soap and water after

handling.[1][4]

Do not eat, drink, or smoke in the work area.[1][7]

Promptly remove and decontaminate or dispose of any clothing that becomes

contaminated.[2][7]
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Emergency Protocol: Spill and Exposure
Management
Immediate and appropriate action is crucial in the event of a spill or personal exposure.

Spill Response Procedure
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[7]

Ventilate & Isolate: Ensure the area is well-ventilated and remove all sources of ignition.[7][8]

Assess & Equip: Don the appropriate full PPE, including respiratory protection, before re-

entering the area.[4]

Contain: Prevent the spill from entering drains or waterways.[2][4] Cover drains if necessary.

[2]

Absorb: Cover the spill with an inert, non-combustible absorbent material such as dry lime,

sand, or soda ash.[7]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and closed container for hazardous waste disposal.[4][7]

Decontaminate: Clean the spill area thoroughly.[7]

Dispose: Manage the collected waste as hazardous waste in accordance with local, state,

and federal regulations.[7]
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Workflow for managing a Methyl Chloroacetate spill.
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First Aid Measures
Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and call for immediate medical attention.[4]

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin with

plenty of soap and water for at least 15 minutes.[4][5] Seek immediate medical help.[3]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[1] Remove

contact lenses if present and easy to do.[1] Continue rinsing and call a POISON CENTER or

doctor immediately.[2]

Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[4] Never give anything by

mouth to an unconscious person.[4] Get emergency medical help immediately.[1]

Storage and Disposal Plan
Proper storage and disposal are essential for safety and environmental protection.

Storage Protocol
Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2][7]

The storage area should be fireproof.[1][8]

Keep containers tightly closed.[1][2]

Store locked up or in an area accessible only to qualified or authorized personnel.[2]

Separate from incompatible materials, including oxidizing agents, strong acids, strong bases,

and food/feedstuffs.[1][7]

Disposal Plan
Waste material must be treated as hazardous waste and disposed of according to all applicable

regulations.[2][3]

Containment: Leave the chemical waste in its original container or a compatible, properly

labeled hazardous waste container. Do not mix with other waste.[2]
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Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and the

chemical name "Methyl Chloroacetate."

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

company.[8][11]

Contaminated Materials: Dispose of contaminated gloves, absorbent materials, and clothing

as hazardous waste.[4] Handle uncleaned containers as you would the product itself.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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